Cas no 1670272-97-5 (tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• CAS No: 1670272-97-5
• MF: C₁₂H₂₁F₂NO₃
• MW: 265.296850919724
• CID: 5463259
• Update Time: 2026-03-10

tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H21F2NO3/c1-11(2,3)18-10(17)15-8-12(13,14)7-9(15)5-4-6-16/h9,16H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： WARYEJDBHKIWSK-SECBINFHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(F)C[C@H]1CCCO

Additional information on tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate

Introduction to tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1670272-97-5) and Its Emerging Applications in Chemical Biology and Medicine

tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate, identified by the chemical identifier CAS No. 1670272-97-5, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines fluorine substitution with a pyrrolidine core, making it a subject of intense study for its potential applications in drug development and biomolecular interactions.

The molecular framework of tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of difluoro substituents at the 4-position of the pyrrolidine ring enhances its metabolic stability and binding affinity, while the (2R) stereochemistry ensures specific interactions with biological targets. Additionally, the 3-hydroxypropyl side chain introduces a polar region that can facilitate hydrogen bonding and improve solubility in aqueous environments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate exhibits promising affinity for enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies indicate that it may interact with proteases and kinases, which are pivotal in regulating cellular processes such as inflammation and apoptosis.

The fluorine atoms in the molecule play a crucial role in modulating its pharmacokinetic properties. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance lipophilicity, metabolic stability, and binding affinity. In the case of tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate, the electron-withdrawing nature of fluorine helps to stabilize the molecule against hydrolysis and oxidation, thereby extending its half-life in biological systems.

Moreover, the (2R) configuration of the pyrrolidine ring is significant as it dictates the spatial arrangement of functional groups, which can influence how the molecule interacts with biological targets. This stereochemical specificity is often a critical factor in drug design, as even small deviations can lead to markedly different biological activities. The hydroxyl group on the propyl chain further enhances this complexity by allowing for diverse interactions through hydrogen bonding or other polar interactions.

In light of these structural features, researchers have been exploring the potential therapeutic applications of tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate. Initial preclinical studies have highlighted its potential as an inhibitor of pathways associated with chronic diseases such as cancer and neurodegenerative disorders. The compound’s ability to modulate enzyme activity while maintaining structural integrity makes it an attractive candidate for further development.

The synthesis of tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it more feasible to produce complex fluorinated compounds like this one on a scalable basis.

One notable aspect of this compound’s synthesis is the use of chiral auxiliaries or catalysts to achieve the desired stereochemistry at the pyrrolidine ring. The retention of configuration at this center is crucial for maintaining biological activity, underscoring the importance of precision in synthetic routes. Advances in asymmetric catalysis have provided new tools for achieving high enantioselectivity during synthesis.

The pharmacological profile of tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate is still under investigation, but early findings suggest that it may exhibit multiple mechanisms of action. Its ability to interact with both enzymes and receptors opens up possibilities for treating a range of conditions by modulating key signaling pathways. For example, inhibition of specific proteases could lead to therapeutic benefits in inflammatory diseases or cancer.

Future research directions may include exploring derivative compounds that retain key structural features but with modifications aimed at improving pharmacokinetic properties or targeting specific disease pathways more effectively. The versatility of this molecular scaffold allows for numerous possibilities in drug design.

In conclusion,tert-butyl (2R)-4,4-difluoro-2-(3-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1670272-97-5) represents a promising compound with significant potential in chemical biology and pharmaceutical applications. Its unique structural features—such as fluorine substitution,(2R) stereochemistry, and polar functional groups—make it an intriguing candidate for further study. As research continues to uncover new therapeutic avenues,this compound could play a vital role in developing innovative treatments for various diseases.